Setafrastat

• CAS RN: 1399715-48-0
• Molecular Formula: C25H33F2N3O4
• Molecular Weight: 477.55
• IUPAC Name: (S)-2,2-difluoro-2-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)-1-(2-(5-((pyridin-3-yloxy)methyl)isoxazol-3-yl)pyrrolidin-1-yl)ethan-1-one
• InChI: InChI=1S/C25H33F2N3O4/c1-22(2)14-23(3,4)16-24(32,15-22)25(26,27)21(31)30-10-6-8-20(30)19-11-18(34-29-19)13-33-17-7-5-9-28-12-17/h5,7,9,11-12,20,32H,6,8,10,13-16H2,1-4H3/t20-/m0/s1
• InChI Key: CSZFOLMDHFDLLR-FQEVSTJZSA-N
• SMILES: CC1(C)CC(C)(C)CC(C(F)(F)C(N2CCC[C@]2(C3=NOC(COC4=CC=CN=C4)=C3)[H])=O)(O)C1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Setafrastat

Description

Setafrastat is a rotamase inhibitor and vascular endothelial growth factor (VEGF) promotor.

Scientific Research Applications

SETI and the Drake Equation

The Search for Extraterrestrial Intelligence (SETI) is a significant application of scientific research related to Setafrastat. A notable study in this field is the statistical Drake Equation, which aims to estimate the number of active, communicative extraterrestrial civilizations in the Milky Way galaxy (Maccone, 2010).

Educational Technology and Inquiry-Based Learning

Setafrastat has been implicated in research focusing on educational technology and inquiry-based learning. One study explored scaffolding reflection and articulation of scientific explanations using technology-based scaffolds, like the Progress Portfolio software, in a learning environment (Land & Zembal-Saul, 2003).

Sustainable Urban Development

In the context of sustainable urban development, research has been conducted on the safety of infrastructure facilities, including educational institutions, within the concept of a comfortable urban environment (Gura et al., 2020).

Gene Set Analysis Methods

Setafrastat is also relevant in gene set analysis, an active area of research in bioinformatics. A study conducted a systematic comparison of various gene set analysis methods, using software like FANGS for simulated data based on real datasets (Mathur et al., 2018).

Science, Environment, Technology, and Society (SETS) in Education

Research has also been conducted on the implementation of SETS (Science, Environment, Technology, and Society) approaches in science education. This approach aims to improve students' scientific thinking and critical problem-solving skills (Retno & Marlina, 2018).

Patient Perspectives on Health Technology

In healthcare, the Self-management and Educational Technology support Tool for Atrial Fibrillation (SETAF) was studied to explore its usability and acceptance among patients in Singapore (Nathania et al., 2022).

Agro-Engineering Methodologies in Space

Setafrastat research includes studies on agro-engineering methodologies, like the effect of microgravity on plant growth, significant for spaceflight applications. This involves using technologies like HPLC and Atomic Absorption Spectroscopy for analyzing nutritional values under simulated microgravity conditions (Barreto et al., 2022).

Synthesis routes and methods

Procedure details

To a solution of 2,2-difluoro-2-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)acetic acid (3.192 g) and Et3N (4.44 mL) in THF (100 mL), ethyl chloroformate (1.12 mL) was added at room temperature and the mixture was stirred for an hour. To the reaction mixture, a THF (50 mL) solution of the compound (2.607 g) obtained in Example 2-(3) was added dropwise at room temperature and the mixture was stirred at room temperature for 64 hours. To the reaction mixture, saturated aqueous sodium bicarbonate (200 mL) was added and the organic layer extracted with AcOEt (200 mL) was washed with brine (200 mL), dried (MgSO4), filtered and concentrated to give a crude product, which was further purified by NH-form silica gel chromatography (AcOEt/hexane); the resulting compound was recrystallized (Et2O/pentane) to give the titled compound (2.969 g, colorless powder.)